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An In-depth Analysis for Researchers and Professionals in Urban Studies and Conflict Analysis

The deliberate destruction of urban environments, a practice termed "urbicide," represents a

critical area of study at the intersection of urban geography, political science, and conflict

analysis. This guide provides a technical overview of the core academic texts that have shaped

the understanding of urbicide, presenting its foundational theories, key scholars, and common

research methodologies. While the study of urbicide is primarily qualitative and theoretical, this

guide structures the core concepts for comparative analysis.

Section 1: Foundational Texts and Key Scholars
The concept of urbicide, literally "city-killing," has been developed and expanded by several

key thinkers.[1] While the practice is ancient, its formal theorization is a more recent

development.[1] The term was first used by writers on urban redevelopment in the United

States before being more widely adopted during the Bosnian War (1992-95) to describe the

deliberate destruction of the urban environment.[2][3]

The following table summarizes the seminal texts and principal contributions of the leading

academics in the field.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1208627?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Urbicide
https://en.wikipedia.org/wiki/Urbicide
https://www.barnesandnoble.com/w/urbicide-martin-coward/1128339044
https://www.taylorfrancis.com/books/mono/10.4324/9780203890639/urbicide-martin-coward
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Author(s) Key Text(s) Core Contribution Key Concepts

Marshall Berman

"All That Is Solid Melts

Into Air" (1982),

"Emerging from the

Ruins" (lecture, 2013)

Coined the term

"urbicide" to describe

the destruction of his

Bronx neighborhood

through aggressive

"urban renewal"

projects.[4][5] He

framed urbicide as a

violent process that

erases

neighborhoods,

cultures, and

memories.[6]

Urbicide as "murder of

a city," urban renewal

as violence, loss of

memory and place,

ruins as a primal

scene of modern life.

[4][7]

Martin Coward

"Urbicide: The Politics

of Urban Destruction"

(2009)

Provided the first

comprehensive, book-

length analysis of

urbicide as a distinct

form of political

violence.[8][9] Argues

that urbicide targets

the built environment

to destroy the

possibility of a

pluralistic and

heterogeneous

political community.

[10][11]

Destruction of shared

spatiality, violence

against heterogeneity,

the city as a condition

for community,

ontopolitical claims.[8]

[10][12]
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Stephen Graham

"Cities, War and

Terrorism" (ed., 2004),

"Cities Under Siege"

(2011)

Situates urbicide

within the context of

contemporary "new

wars" and military

urbanism.[10] He

analyzes how

targeting urban

infrastructure is a key

strategy to

"demodernize" and

incapacitate

populations.[10][13]

Military urbanism, new

wars of the city,

targeting

infrastructure,

demodernizing by

design, militarized

urban planning.[10]

[14][15]

Nurhan Abujidi

"Urbicide in Palestine:

Spaces of Oppression

and Resilience"

(2014)

Defines urbicide as a

holistic destruction of

the entire urban

setting, including its

fabric, infrastructure,

and spatial networks.

[11] Focuses on the

Palestinian

experience as a case

study.[16]

Holistic destruction,

spaces of oppression,

resilience, spatial

networks.[11][16]

Section 2: Core Theoretical Frameworks & Logical
Relationships
The academic discourse on urbicide is built on several interconnected theoretical frameworks

that explain the motivations and mechanisms behind the deliberate destruction of cities. These

frameworks are not mutually exclusive and often overlap in case study analyses.

Urbicide as Anti-Pluralism (Coward): The most prominent theory, articulated by Martin

Coward, posits that urbicide is fundamentally an attack on the city's role as a host for social

and political diversity.[10] By destroying the shared spaces—squares, libraries, bridges—that

allow different groups to interact, perpetrators of urbicide aim to enforce a homogenous,
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exclusionary political vision.[9] This violence is not just physical but is aimed at the very

possibility of a pluralistic community.[11]

Urbicide as Military Strategy (Graham): Stephen Graham's work frames urbicide as a central

element of modern warfare. In this view, cities are no longer just the backdrop for conflict but

are the primary targets.[10] Destroying infrastructure like power grids, water systems, and

communication networks is a strategic tool to dismantle the functioning of a modern state

and terrorize its population into submission.[10][17]

Urbicide as Development and Modernization (Berman): Marshall Berman introduced the

concept by looking not at war, but at peacetime urban development.[5][7] He argued that

massive, top-down infrastructure projects, like the expressways built by Robert Moses in

New York, constituted a form of urbicide by annihilating the social fabric of established

neighborhoods for the sake of a particular vision of modernity.[4][5]

Urbicide as a Tool of Settler Colonialism: Scholars focusing on contexts like Palestine argue

that urbicide is a systematic strategy to erase the physical and symbolic presence of an

indigenous population.[16] This involves the demolition of homes, the destruction of cultural

heritage, and the violent reorganisation of city spaces to assert control and deny political

agency.[16][18]

The following diagram illustrates the logical relationship between these core theoretical

frameworks.

Logical relationships between core urbicide theories.

Section 3: Common Research Methodologies
The study of urbicide does not employ experimental protocols in the scientific sense. Instead,

researchers utilize a range of qualitative and analytical methodologies to investigate its

occurrence, motivations, and consequences.

Critical Discourse Analysis: This methodology is used to analyze military, political, and media

texts to understand how the destruction of urban space is planned, justified, and

represented.[13] Researchers examine the language used by perpetrators to frame cities

and their inhabitants as threats that must be neutralized.[13]
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Case Study Analysis: In-depth analysis of specific instances of urbicide (e.g., Sarajevo,

Beirut, Aleppo, Gaza) is the most common approach.[8][16][19] This method involves

gathering evidence from multiple sources—including archival records, witness testimonies,

and journalistic reports—to build a comprehensive account of the events.[20][21]

Spatial and Architectural Analysis: Scholars in this area, such as Eyal Weizman, analyze the

physical transformations of the built environment.[16] This includes using satellite imagery,

architectural plans, and forensic analysis of ruins to document destruction and understand

how architecture is weaponized to achieve political goals.[20]

Archival Research: Historical research into urban planning documents, military records, and

government policies can reveal the deliberate and long-term nature of urbicidal strategies,

linking past ideologies to present-day destruction.[20]

The workflow for a typical qualitative case study on urbicide is depicted below.

Data Sources

Analytical Methods

1. Case Selection
(e.g., Sarajevo, Jenin, Gaza)

2. Data Collection

3. Multi-Method Analysis Archival Records Satellite Imagery Testimonies Media Reports

4. Synthesis & Theorization Spatial Analysis Discourse Analysis Historical Narrative

5. Findings
(Mechanisms & Impacts of Urbicide)

Click to download full resolution via product page
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A typical workflow for urbicide case study research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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